[2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride

• IUPAC Name: [2-(aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H18N2OS.ClH/c1-9-3-2-5-14(11(9)7-13)12(15)10-4-6-16-8-10;/h4,6,8-9,11H,2-3,5,7,13H2,1H3;1H
• InChI Key: IGWZOVRDLUBXJS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CN)C(=O)C2=CSC=C2.Cl
• Molecular Formula: C12H19ClN2OS
• Molecular Weight: 274.81 g/mol

Description

[2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist of the orexin 1 receptor, which plays a critical role in regulating wakefulness and sleep.

Mechanism of Action

The mechanism of action of [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride involves its selective antagonism of the orexin 1 receptor. Orexin is a neuropeptide that plays a critical role in regulating wakefulness and sleep. By blocking the orexin 1 receptor, this compound may be able to promote sleep and reduce wakefulness.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride have been extensively studied. In animal models, this compound has been shown to increase sleep time and reduce wakefulness. It has also been shown to reduce the frequency and duration of cataplexy, a symptom of narcolepsy characterized by sudden loss of muscle tone.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride for lab experiments is its selectivity for the orexin 1 receptor. This allows for more targeted studies of the role of this receptor in sleep and wakefulness. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride. One area of interest is in the development of new drugs for the treatment of sleep disorders, particularly those that target the orexin system. Another potential direction is in the study of the role of the orexin system in other physiological processes, such as appetite regulation and stress responses. Additionally, further studies may be needed to fully understand the potential side effects and limitations of this compound in scientific research.

Synthesis Methods

The synthesis method for [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride involves several steps. The starting material is 3-(thiophen-3-yl)propanal, which is reacted with methylamine to form the corresponding imine. The imine is then reduced with sodium borohydride to form the amine, which is subsequently acylated with 3-chloropropionyl chloride to form the final product, [2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride.

Scientific Research Applications

[2-(Aminomethyl)-3-methylpiperidin-1-yl]-thiophen-3-ylmethanone;hydrochloride has been studied for its potential use in scientific research in a variety of areas. One of the most promising applications is in the study of sleep disorders, particularly narcolepsy and insomnia. By selectively blocking the orexin 1 receptor, this compound may be able to regulate sleep and wakefulness in these conditions.